2-chloro-N-{2-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide

• Molecular Formula: C20H21ClN2O2
• Molecular Weight: 356.8 g/mol
• IUPAC Name: 2-chloro-N-[2-(4-methylpiperidine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C20H21ClN2O2/c1-14-10-12-23(13-11-14)20(25)16-7-3-5-9-18(16)22-19(24)15-6-2-4-8-17(15)21/h2-9,14H,10-13H2,1H3,(H,22,24)
• InChI Key: GYTDGEZZZHXCRO-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)C(=O)C2=CC=CC=C2NC(=O)C3=CC=CC=C3Cl

Description

2-chloro-N-{2-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is also known by the name TAK-659 and is classified as a kinase inhibitor.

Mechanism of Action

TAK-659 works by inhibiting the activity of BTK, ITK, and TEC kinase. These kinases are involved in the activation of B cells and T cells, which are important components of the immune system. By inhibiting these kinases, TAK-659 can suppress the activation of B cells and T cells, which can help to reduce inflammation and prevent the progression of diseases such as cancer and autoimmune disorders.
Biochemical and Physiological Effects
TAK-659 has been shown to have several biochemical and physiological effects. It can inhibit the proliferation of cancer cells and induce apoptosis in cancer cells. It can also reduce inflammation and prevent the activation of B cells and T cells. In addition, TAK-659 has been shown to have a favorable pharmacokinetic profile, which makes it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

TAK-659 has several advantages for lab experiments. It is a potent and selective inhibitor of BTK, ITK, and TEC kinase, which makes it a valuable tool for studying the role of these kinases in various diseases. In addition, TAK-659 has a favorable pharmacokinetic profile, which makes it suitable for in vivo studies. However, TAK-659 also has some limitations for lab experiments. It is a relatively new compound, and its long-term safety and efficacy have not been fully established. In addition, TAK-659 is a kinase inhibitor, which means that it may have off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of TAK-659. One direction is to investigate its potential applications in the treatment of cancer and autoimmune disorders. Another direction is to study its mechanism of action in more detail, including its effects on downstream signaling pathways. In addition, further research is needed to establish the long-term safety and efficacy of TAK-659, as well as its potential for combination therapy with other drugs. Finally, the development of more potent and selective inhibitors of BTK, ITK, and TEC kinase could lead to the discovery of new therapeutic agents for the treatment of various diseases.

Synthesis Methods

The synthesis of TAK-659 involves several steps. The first step is the reaction of 4-methylpiperidine with p-chlorobenzoyl chloride to form 4-methyl-N-(4-chlorobenzoyl)piperidine. The second step involves the reaction of 4-methyl-N-(4-chlorobenzoyl)piperidine with 2-aminobenzamide to form 2-chloro-N-{2-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide. This reaction is catalyzed by palladium and copper.

Scientific Research Applications

TAK-659 has been studied for its potential applications in scientific research. It has been found to be a potent inhibitor of several kinases, including Bruton's tyrosine kinase (BTK), interleukin-2-inducible T-cell kinase (ITK), and TEC kinase. These kinases play important roles in signaling pathways that are involved in the development and progression of various diseases, including cancer, autoimmune disorders, and inflammatory diseases.